Cas no 1806316-93-7 (2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine
• CAS No: 1806316-93-7
• MF: C₁₂H₈F₃NS
• MW: 255.258831977844
• CID: 4907139
• Update Time: 2025-10-23

2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H8F3NS/c13-12(14,15)10-7-16-11(17)6-9(10)8-4-2-1-3-5-8/h1-7H,(H,16,17)
• InChI Key： UXWITZHDALYGIL-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2C=CC=CC=2)C(C(F)(F)F)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 376
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1

Additional information on 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine (CAS No. 1806316-93-7)

2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine, with the CAS number 1806316-93-7, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a phenyl group, a trifluoromethyl group, and a mercapto (thiol) functional group, making it a versatile intermediate for various applications. Its unique structure contributes to its reactivity and potential utility in drug discovery, material science, and specialty chemicals.

The growing interest in trifluoromethylpyridine derivatives stems from their enhanced bioavailability and metabolic stability, which are critical in modern medicinal chemistry. Researchers are particularly drawn to 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine due to its potential as a building block for kinase inhibitors and other biologically active molecules. The thiol group in this compound offers opportunities for further functionalization, enabling the creation of novel compounds with tailored properties.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in pharmaceuticals and agrochemicals. The trifluoromethyl group in CAS 1806316-93-7 enhances lipophilicity, which can improve cell membrane permeability—a key factor in drug design. This aligns with current trends in the pharmaceutical industry, where researchers are actively exploring fluorine-containing compounds to address challenges in drug resistance and efficacy.

From a synthetic chemistry perspective, 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine serves as a valuable precursor for cross-coupling reactions, nucleophilic substitutions, and other transformations. Its pyridine-thiol moiety is particularly useful in metal-catalyzed reactions, which are widely employed in the synthesis of complex molecules. This versatility makes it a sought-after reagent in both academic and industrial laboratories.

Environmental and regulatory considerations are also shaping the discourse around specialty chemicals like 1806316-93-7. With increasing emphasis on sustainable chemistry, researchers are investigating greener synthetic routes for such compounds. The phenyl-trifluoromethylpyridine scaffold is being studied for its potential in developing eco-friendly alternatives to traditional agrochemicals, addressing global concerns about environmental impact.

In summary, 2-Mercapto-4-phenyl-5-(trifluoromethyl)pyridine (CAS 1806316-93-7) represents a compelling area of research at the intersection of medicinal chemistry, materials science, and sustainable innovation. Its structural features and reactivity profile position it as a key player in the development of next-generation pharmaceuticals and functional materials. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing cutting-edge research.